1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine

• Molecular Formula: C11H21N3
• Molecular Weight: 195.30 g/mol
• IUPAC Name: 1-ethyl-N-(2-methylpentyl)pyrazol-4-amine
• InChI: InChI=1S/C11H21N3/c1-4-6-10(3)7-12-11-8-13-14(5-2)9-11/h8-10,12H,4-7H2,1-3H3
• InChI Key: CPUKJORJOAUFPL-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)CNC1=CN(N=C1)CC

Description

1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine is a pyrazole derivative characterized by a 1H-pyrazole core substituted with an ethyl group at the 1-position and a 2-methylpentylamine group at the 4-position. Its molecular formula is C₁₁H₂₁N₃, with a molar mass of 195.30 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine typically involves the reaction of 1-ethyl-1H-pyrazol-4-amine with 2-methylpentyl bromide under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or ethanol, with a base like potassium carbonate or sodium hydroxide to facilitate the nucleophilic substitution.

Industrial Production Methods: Industrial production of this compound may involve continuous flow reactors to optimize reaction conditions and yield. The use of catalysts and advanced purification techniques, such as column chromatography and recrystallization, ensures the production of high-purity 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine.

Chemical Reactions Analysis

Types of Reactions: 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups using appropriate reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic or neutral medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed:

Oxidation: Corresponding oxides and hydroxyl derivatives.

Reduction: Amine derivatives with reduced functional groups.

Substitution: Compounds with new functional groups replacing the amine group.

Scientific Research Applications

1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and analgesic properties.

Industry: Utilized in the development of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism of action of 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine involves its interaction with molecular targets such as enzymes and receptors. The compound may inhibit or activate specific pathways, leading to its observed biological effects. For example, it may bind to enzyme active sites, altering their activity and affecting metabolic processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Pyrazole derivatives share a common heterocyclic core but exhibit diverse properties depending on substituents. Below is a comparative analysis of 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine with structurally related compounds:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent at 4-Position	Molecular Formula	Molar Mass (g/mol)	Key Features/Applications	References
1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine	2-methylpentylamine	C₁₁H₂₁N₃	195.30	Branched alkyl chain; potential ligand
1-Ethyl-N-(1-(furan-2-yl)ethyl)-1H-pyrazol-4-amine	1-(furan-2-yl)ethyl	C₁₀H₁₅N₃O	205.26	Furan moiety; lab use (discontinued)
N-Cyclopropyl-3-methyl-1-(pyridin-3-yl)-1H-pyrazol-4-amine	Cyclopropyl + pyridinyl	C₁₁H₁₄N₄	214.26	Aromatic heterocycle; synthetic intermediate
1-Ethyl-N-(3-methylcyclopentyl)-1H-pyrazol-4-amine	3-methylcyclopentyl	C₁₁H₁₉N₃	193.29	Cyclic alkyl group; pharmaceutical intermediate
1-Ethyl-N-(2-phenylethyl)-1H-pyrazol-4-amine	2-phenylethyl	C₁₃H₁₈ClN₃	251.76	Aromatic substituent; higher molar mass

Key Observations

Structural Variations: The 2-methylpentyl group in the target compound introduces steric bulk compared to smaller substituents like cyclopropyl or furan-ethyl . This may enhance lipophilicity, affecting solubility and membrane permeability.

Synthetic Methods :

• Copper-catalyzed coupling reactions (e.g., using cesium carbonate and copper(I) bromide, as in ) are common for introducing amine substituents to pyrazoles. The target compound may be synthesized via analogous methods.

Biological Relevance: Pyrazole derivatives with trifluoromethyl groups (e.g., 5-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-amine) exhibit antimycobacterial activity . While the target compound lacks this group, its alkyl chain may confer unique pharmacokinetic properties.

Thermal and Spectral Data :

• Melting points for related compounds range from 104–107°C (cyclopropyl derivative ) to higher values for aromatic analogs. The target compound’s thermal stability remains uncharacterized in the evidence.

Biological Activity

1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine is a compound belonging to the pyrazole class, which has garnered attention due to its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications based on available research findings.

Chemical Structure and Properties

The chemical structure of 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine can be represented as follows:

• Molecular Formula : C$_{10}$H$_{16}$N$_{4}$
• Molecular Weight : 196.26 g/mol

This compound features a pyrazole ring substituted with an ethyl group and a 2-methylpentyl chain, which may influence its biological interactions.

Anticancer Activity

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. For instance, compounds structurally related to 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine have been shown to inhibit cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle regulation. Specifically, derivatives have demonstrated:

• Inhibition of CDK2 : Some pyrazole derivatives have been reported to inhibit CDK2 with a Ki value as low as 0.005 µM, indicating potent activity against cancer cell proliferation .
• Antiproliferative Effects : Compounds similar to 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine have shown sub-micromolar antiproliferative activity against various cancer cell lines, such as ovarian cancer cells (GI50 = 0.127–0.560 µM) .

The mechanism through which pyrazole derivatives exert their anticancer effects often involves:

• Cell Cycle Arrest : Induction of cell cycle arrest at the S and G2/M phases.
• Apoptosis Induction : Activation of apoptotic pathways, leading to programmed cell death in cancer cells.

These actions are supported by studies that demonstrate reduced phosphorylation of retinoblastoma protein, a critical regulator of the cell cycle .

Toxicity and Safety Profile

While pyrazole compounds exhibit promising biological activities, their safety profiles are essential for therapeutic applications. For instance:

• Acute Toxicity : 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine has been classified as harmful if swallowed or in contact with skin (H302, H312) according to safety data sheets .

Other Biological Activities

Beyond anticancer properties, pyrazole derivatives have been explored for other pharmacological activities:

• Anti-inflammatory Effects : Some studies indicate that pyrazole-based compounds may possess anti-inflammatory properties, although specific data related to 1-Ethyl-N-(2-methylpentyl)-1H-pyrazol-4-amine is limited.

Table of Biological Activities

Activity Type	Observed Effect	Reference
CDK Inhibition	Ki = 0.005 µM for CDK2
Antiproliferative	GI50 = 0.127–0.560 µM against cancer
Acute Toxicity	Harmful if swallowed or dermal contact